(9H-Fluoren-9-yl)methyl 4-(2-(tert-butoxycarbonyl)hydrazinyl)piperidine-1-carboxylate

• Molecular Formula: C25H31N3O4
• Molecular Weight: 437.5 g/mol
• IUPAC Name: 9H-fluoren-9-ylmethyl 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]hydrazinyl]piperidine-1-carboxylate
• InChI: InChI=1S/C25H31N3O4/c1-25(2,3)32-23(29)27-26-17-12-14-28(15-13-17)24(30)31-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22,26H,12-16H2,1-3H3,(H,27,29)
• InChI Key: SHUPVEBGACYVHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NNC1CCN(CC1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Description

(9H-Fluoren-9-yl)methyl 4-(2-(tert-butoxycarbonyl)hydrazinyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C25H31N3O4 and its molecular weight is 437.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 9H-fluoren-9-ylmethyl 4-[(t-butoxycarbonyl)hydrazono]piperidine-1-carboxylate (10.0 g, 22.9 mmol) in acetic acid (150 mL) was shaken with platinum oxide (1.0 g) under 45 psi hydrogen on a Parr apparatus for 2 h. The solution was filtered and concentrated to give the title compound.